![molecular formula C8H6ClNO3S B6208888 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride CAS No. 2728629-32-9](/img/no-structure.png)
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride
Overview
Description
7-Hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride (7-HTCA-HCl) is a compound that has been studied for its potential applications in scientific research. It is a derivative of thiophene, a heterocyclic aromatic compound with sulfur as the heteroatom. 7-HTCA-HCl has been studied for its potential uses in drug synthesis, molecular biology, and biochemistry.
Scientific Research Applications
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been studied for its potential applications in drug synthesis, molecular biology, and biochemistry. It has been used in the synthesis of various drugs and in the study of enzyme-catalyzed reactions. In addition, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been used in the study of the biosynthesis of natural products, such as alkaloids, and in the study of the mechanism of action of drugs.
Mechanism of Action
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been studied for its potential use in the study of enzyme-catalyzed reactions. It is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the biosynthesis of prostaglandins. In addition, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been studied for its potential use in the study of the biosynthesis of natural products, such as alkaloids.
Biochemical and Physiological Effects
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme cyclooxygenase, which is involved in the biosynthesis of prostaglandins. In addition, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has been studied for its potential effects on cell signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is inexpensive, easy to synthesize, and can be used in a wide range of experiments. In addition, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride is relatively stable and has a low toxicity. However, it is important to note that 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride is not suitable for use in humans or animals due to its potential toxicity.
Future Directions
There are several potential future directions for 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride. It could be used in the development of new drugs and in the study of enzyme-catalyzed reactions. In addition, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride could be used in the study of cell signaling pathways and gene expression. It could also be used in the development of new natural products, such as alkaloids, and in the study of the mechanism of action of drugs. Finally, 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride could be used in the development of new diagnostic techniques and therapeutic strategies.
Synthesis Methods
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride can be synthesized from thiophene-2-carboxylic acid and hydrochloric acid. The reaction is carried out in an aqueous solution at a temperature of about 80-90°C. The reaction involves the formation of a thiophene-2-carboxylic acid chloride, which is then hydrolyzed to form 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride. The reaction is typically carried out in a sealed vessel to prevent the formation of unwanted by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride involves the reaction of 2-aminothiophene with acrylonitrile to form 2-cyano-7-thienylamine, which is then reacted with 2-bromopyridine to form 7-bromo-thieno[3,2-b]pyridine. This compound is then hydrolyzed to form 7-hydroxythieno[3,2-b]pyridine, which is subsequently reacted with chloroacetic acid to form 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-aminothiophene", "acrylonitrile", "2-bromopyridine", "chloroacetic acid", "hydrochloric acid" ], "Reaction": [ "2-aminothiophene is reacted with acrylonitrile in the presence of a catalyst to form 2-cyano-7-thienylamine.", "2-cyano-7-thienylamine is then reacted with 2-bromopyridine in the presence of a base to form 7-bromo-thieno[3,2-b]pyridine.", "7-bromo-thieno[3,2-b]pyridine is hydrolyzed using a strong base to form 7-hydroxythieno[3,2-b]pyridine.", "7-hydroxythieno[3,2-b]pyridine is then reacted with chloroacetic acid in the presence of a base to form 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid.", "Finally, hydrochloric acid is added to the compound to form the hydrochloride salt of 7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid." ] } | |
CAS RN |
2728629-32-9 |
Product Name |
7-hydroxythieno[3,2-b]pyridine-3-carboxylic acid hydrochloride |
Molecular Formula |
C8H6ClNO3S |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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